Cas no 881583-05-7 (3-Bromo-4-isobutoxybenzoic acid)

• Product Name: 3-Bromo-4-isobutoxybenzoic acid
• CAS No: 881583-05-7
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• MDL: MFCD07187804
• CID: 1035036
• Update Time: 2025-06-26

3-Bromo-4-isobutoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-isobutoxybenzoic acid
• 3-bromo-4-(2-methylpropoxy)Benzoic acid

• MDL： MFCD07187804
• Inchi： 1S/C11H13BrO3/c1-7(2)6-15-10-4-3-8(11(13)14)5-9(10)12/h3-5,7H,6H2,1-2H3,(H,13,14)
• InChI Key： NTAPCKAPRLFNDG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=CC=1OCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Additional information on 3-Bromo-4-isobutoxybenzoic acid

Introduction to 3-Bromo-4-isobutoxybenzoic acid (CAS No. 881583-05-7)

3-Bromo-4-isobutoxybenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 881583-05-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzoic acid derivatives, characterized by its bromine substituent at the third position and an isobutoxy group at the fourth position on the benzene ring. Such structural features make it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The molecular structure of 3-Bromo-4-isobutoxybenzoic acid consists of a benzoic acid core, which is a well-known aromatic compound with various pharmacological properties. The presence of a bromine atom at the 3-position enhances its reactivity, making it a valuable precursor for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular frameworks, which are often required in drug design and discovery.

The isobutoxy group at the 4-position introduces steric hindrance and electronic effects that can modulate the biological activity of the compound. This feature has been exploited in medicinal chemistry to fine-tune the pharmacokinetic properties of derived molecules, including solubility, metabolic stability, and target binding affinity. The combination of these structural elements makes 3-Bromo-4-isobutoxybenzoic acid a promising candidate for further exploration in drug development.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activities of 3-Bromo-4-isobutoxybenzoic acid and its derivatives with greater accuracy. Molecular docking studies have suggested that this compound may exhibit inhibitory properties against certain enzymes and receptors implicated in inflammatory diseases and cancer. These computational findings have spurred experimental investigations to validate these hypotheses.

In vitro studies have begun to uncover the mechanistic aspects of 3-Bromo-4-isobutoxybenzoic acid's interactions with biological targets. Initial results indicate that it may interfere with signaling pathways involved in cell proliferation and apoptosis. For instance, researchers have observed that derivatives of this compound can modulate the activity of kinases and transcription factors, which are key regulators of cellular processes. Such findings align with the growing interest in small-molecule inhibitors as therapeutic agents.

The synthesis of 3-Bromo-4-isobutoxybenzoic acid has been optimized to ensure high yield and purity, which are critical for pharmaceutical applications. Modern synthetic methodologies, including flow chemistry and catalytic processes, have been employed to enhance efficiency and sustainability. These approaches not only improve the scalability of production but also minimize waste generation, aligning with green chemistry principles.

One of the most compelling aspects of 3-Bromo-4-isobutoxybenzoic acid is its potential as a building block for more complex molecules. Researchers have synthesized several analogs by modifying its substituents or extending its structure through polymerization or cyclization reactions. These derivatives have shown diverse biological activities, including anti-inflammatory, analgesic, and anticancer effects. The structural diversity generated from such modifications provides a rich scaffold for drug discovery programs.

The role of 3-Bromo-4-isobutoxybenzoic acid in material science has also emerged as an area of interest. Its ability to form coordination complexes with metal ions has been explored for applications in catalysis and sensing technologies. These complexes exhibit unique properties that can be tailored for specific industrial applications, further expanding the utility of this compound beyond pharmaceuticals.

Future research directions for 3-Bromo-4-isobutoxybenzoic acid include exploring its role in targeted drug delivery systems. Nanotechnology-based delivery platforms have shown promise in enhancing the efficacy and specificity of therapeutic agents. By incorporating this compound into such systems, researchers aim to improve drug solubility and target specificity, thereby increasing treatment outcomes.

The environmental impact of synthesizing and utilizing 3-Bromo-4-isobutoxybenzoic acid has also been considered. Efforts are underway to develop eco-friendly synthetic routes that reduce reliance on hazardous reagents and energy-intensive processes. These initiatives are part of a broader movement toward sustainable chemical manufacturing practices.

In conclusion,3-Bromo-4-isobutoxybenzoic acid (CAS No. 881583-05-7) represents a fascinating compound with multifaceted applications in pharmaceuticals, materials science, and environmental chemistry. Its unique structural features make it a valuable intermediate for synthetic chemistry, while its potential biological activities warrant further investigation through both computational and experimental approaches. As research continues to evolve，this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.